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Compound of Interest

Compound Name: Etonogestrel

Cat. No.: B1671717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

formulation of etonogestrel-releasing intravaginal rings (IVRs). This document covers the

essential components, manufacturing processes, and quality control assays necessary for the

development of these long-acting drug delivery systems.

Introduction
Etonogestrel-releasing intravaginal rings are designed for sustained, controlled release of the

progestin etonogestrel for contraceptive purposes. The ring is a flexible, polymeric device that,

when placed in the vagina, releases a low, continuous dose of the hormone, which is absorbed

through the vaginal epithelium into the systemic circulation. This method of delivery bypasses

hepatic first-pass metabolism, allowing for lower doses and potentially reducing side effects

compared to oral contraceptives.[1][2] The most well-known example is NuvaRing®, which

contains both etonogestrel and ethinyl estradiol.[3][4][5][6][7]

Formulation Components and Design
The formulation of an etonogestrel IVR involves the careful selection of polymers and the

active pharmaceutical ingredient (API). The design of the ring is critical to achieving the desired

release profile.

Active Pharmaceutical Ingredient (API)
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Etonogestrel: A third-generation progestin, it is the active metabolite of desogestrel.[6] It is

highly potent and used in various hormonal contraceptives.

Polymers
The choice of polymer is crucial as it governs the release rate, flexibility, and biocompatibility of

the ring. Commonly used polymers include:

Ethylene Vinyl Acetate (EVA) Copolymers: Widely used in commercial products like

NuvaRing®.[4][5][7][8] The ratio of ethylene to vinyl acetate can be varied to modulate the

polymer's permeability and, consequently, the drug release rate.[2]

Silicones: These are biocompatible and have been extensively used in medical devices.

They can be formulated to achieve a wide range of mechanical properties and release

kinetics.

Polyurethanes (PU): Known for their good mechanical strength and biocompatibility.[2]

Ring Design
Several designs can be employed to control the release of etonogestrel:

Reservoir-Type: This design consists of a drug-loaded core encapsulated by a non-

medicated, rate-controlling membrane.[1][2][3] NuvaRing® is an example of a reservoir-type

IVR.[3]

Matrix-Type: The drug is homogeneously dispersed throughout the polymer matrix. The

release rate in this design is proportional to the drug loading and the surface area of the

device.[3]

Sandwich-Type: This is a hybrid design featuring a drug-free core, a drug-loaded layer, and

an outer, drug-free, rate-controlling layer.[3]

Quantitative Formulation Data
The following tables summarize the quantitative data for representative etonogestrel-releasing

IVR formulations.
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Table 1: Composition of Commercial Etonogestrel/Ethinyl Estradiol Vaginal Rings

Component NuvaRing® / Generics Ornibel®

Etonogestrel 11.7 mg[4][5][7][9] 11.00 mg[10]

Ethinyl Estradiol 2.7 mg[4][5][7][9] 3.474 mg[10]

Polymer
Ethylene vinylacetate

copolymers[4][5][7][9]

New polymer composition

(polyurethane-based)[2][10]

[11]

Other Excipients Magnesium stearate[4][5][7][9] Not specified

Dimensions

Outer Diameter: 54 mm,

Cross-sectional Diameter: 4

mm[4][5][7][9]

Not specified

Table 2: In Vitro Daily Release Rates of Etonogestrel and Ethinyl Estradiol

Product Etonogestrel (µ g/day ) Ethinyl Estradiol (µ g/day )

NuvaRing® / Generics ~120[4][5][7][9] ~15[4][5][7][9]

Ornibel® (Intact Ring)

Day 1: 119 ± 8; Day 2-20

(avg): 132 ± 5; Day 21: 111 ±

5[12]

Day 1: 15 ± 1; Day 2-22 (avg):

18 ± 1; Day 21: 18 ± 1[12]

3D-Printed CLIPLOW IVR 72 (after day 49)[13] 12[13]

Experimental Protocols
Protocol for Manufacturing a Reservoir-Type IVR via
Extrusion
This protocol describes a common method for producing a two-component, reservoir-type IVR.

Materials and Equipment:

Etonogestrel powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1671717?utm_src=pdf-body
https://www.drugs.com/pro/etonogestrel-and-ethinyl-estradiol-vaginal-insert.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/021187s036lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2013/021187Orig1s021.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/2021-eml-expert-committee/applications-for-new-formulations-strengths-of-existing-listed-medicines/f.8_ethinylestradiol-etonogestrel.pdf?sfvrsn=19ffd721_4
https://www.researchgate.net/publication/322536735_Pharmacokinetic_bioequivalence_safety_and_acceptability_of_Ornibel_R_a_new_polymer_composition_contraceptive_vaginal_ring_etonogestrelethinylestradiol_11003474_mg_compared_with_Nuvaring_R_etonogestrel
https://www.drugs.com/pro/etonogestrel-and-ethinyl-estradiol-vaginal-insert.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/021187s036lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2013/021187Orig1s021.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/2021-eml-expert-committee/applications-for-new-formulations-strengths-of-existing-listed-medicines/f.8_ethinylestradiol-etonogestrel.pdf?sfvrsn=19ffd721_4
https://www.researchgate.net/publication/322536735_Pharmacokinetic_bioequivalence_safety_and_acceptability_of_Ornibel_R_a_new_polymer_composition_contraceptive_vaginal_ring_etonogestrelethinylestradiol_11003474_mg_compared_with_Nuvaring_R_etonogestrel
https://www.drugs.com/pro/etonogestrel-and-ethinyl-estradiol-vaginal-insert.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/021187s036lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2013/021187Orig1s021.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/2021-eml-expert-committee/applications-for-new-formulations-strengths-of-existing-listed-medicines/f.8_ethinylestradiol-etonogestrel.pdf?sfvrsn=19ffd721_4
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/a-1369-9395.pdf
https://www.researchgate.net/publication/322536735_Pharmacokinetic_bioequivalence_safety_and_acceptability_of_Ornibel_R_a_new_polymer_composition_contraceptive_vaginal_ring_etonogestrelethinylestradiol_11003474_mg_compared_with_Nuvaring_R_etonogestrel
https://www.researchgate.net/publication/12303928_Pharmacokinetics_of_Etonogestrel_and_Ethinylestradiol_Released_from_a_Combined_Contraceptive_Vaginal_Ring
https://www.drugs.com/pro/etonogestrel-and-ethinyl-estradiol-vaginal-insert.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/021187s036lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2013/021187Orig1s021.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/2021-eml-expert-committee/applications-for-new-formulations-strengths-of-existing-listed-medicines/f.8_ethinylestradiol-etonogestrel.pdf?sfvrsn=19ffd721_4
https://www.drugs.com/pro/etonogestrel-and-ethinyl-estradiol-vaginal-insert.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/021187s036lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2013/021187Orig1s021.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/2021-eml-expert-committee/applications-for-new-formulations-strengths-of-existing-listed-medicines/f.8_ethinylestradiol-etonogestrel.pdf?sfvrsn=19ffd721_4
https://www.benchchem.com/product/b1671717?utm_src=pdf-body
https://www.drugs.com/pro/etonogestrel-and-ethinyl-estradiol-vaginal-insert.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/021187s036lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2013/021187Orig1s021.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/2021-eml-expert-committee/applications-for-new-formulations-strengths-of-existing-listed-medicines/f.8_ethinylestradiol-etonogestrel.pdf?sfvrsn=19ffd721_4
https://www.drugs.com/pro/etonogestrel-and-ethinyl-estradiol-vaginal-insert.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/021187s036lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2013/021187Orig1s021.pdf
https://cdn.who.int/media/docs/default-source/essential-medicines/2021-eml-expert-committee/applications-for-new-formulations-strengths-of-existing-listed-medicines/f.8_ethinylestradiol-etonogestrel.pdf?sfvrsn=19ffd721_4
https://www.europeanreview.org/wp/wp-content/uploads/5668-5675.pdf
https://www.europeanreview.org/wp/wp-content/uploads/5668-5675.pdf
https://www.mdpi.com/1999-4923/16/8/1030
https://www.mdpi.com/1999-4923/16/8/1030
https://www.benchchem.com/product/b1671717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethylene Vinyl Acetate (EVA) copolymer (e.g., with 28% vinyl acetate for the core)

Ethylene Vinyl Acetate (EVA) copolymer (e.g., with 9% vinyl acetate for the membrane)

Hot-melt extruder with a co-extrusion die

Precision cutter

Welding equipment (e.g., heat or solvent-based)

Procedure:

Blending: Dry blend the etonogestrel powder with the core EVA polymer until a

homogenous mixture is achieved.

Extrusion:

Feed the drug-polymer blend into the core extruder.

Feed the membrane EVA polymer into the shell extruder.

Co-extrude the two materials through a die to form a continuous, drug-loaded core with a

non-medicated outer layer.

Cutting: Cut the extruded rod into precise lengths corresponding to the desired

circumference of the ring.

Ring Formation: Join the two ends of the cut rod to form a ring. This can be achieved by heat

welding or using a suitable solvent.

Curing/Annealing: The formed rings may be subjected to a curing or annealing process to

ensure dimensional stability and consistent drug release.

Protocol for In Vitro Release Testing
This protocol outlines a standardized method for evaluating the release of etonogestrel from

the IVR.

Materials and Equipment:
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Dissolution bath with temperature control

Glass vessels

Ring holders (to prevent floating)

Stirrers

Dissolution medium (e.g., isotonic saline solution or simulated vaginal fluid)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV)

Procedure:

Medium Preparation: Prepare the dissolution medium and pre-heat it to 37°C in the

dissolution vessels.

Sample Preparation: Place each IVR in a ring holder and submerge it in a vessel containing

a defined volume of the dissolution medium.

Dissolution:

Begin stirring at a specified rate (e.g., 50-100 rpm).

At predetermined time points (e.g., daily for 21 days), withdraw an aliquot of the

dissolution medium for analysis.

Replace the withdrawn volume with fresh, pre-heated medium to maintain a constant

volume.

Sample Analysis:

Analyze the collected samples for etonogestrel concentration using a validated HPLC

method.

Construct a cumulative release profile by plotting the amount of etonogestrel released

over time.
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Calculate the daily release rate.

Visualizations
The following diagrams illustrate key processes and concepts in the formulation of

etonogestrel-releasing IVRs.

Raw Materials

Manufacturing Process

Quality Control

Etonogestrel (API)

Blending API and Core PolymerCore Polymer (e.g., EVA 28%)

Membrane Polymer (e.g., EVA 9%)

Co-Extrusion Cutting to Length Ring Formation (Welding) In Vitro Release Testing

Physical Characterization

Click to download full resolution via product page

Caption: Manufacturing workflow for a reservoir-type etonogestrel IVR.
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Intravaginal Ring Cross-Section

Vaginal Environment

Drug-Loaded Core (High Etonogestrel Concentration)

Rate-Controlling Membrane

Diffusion

Vaginal Fluid (Low Etonogestrel Concentration)

Release

Vaginal Epithelium

Absorption

Systemic Circulation

Systemic Uptake

Click to download full resolution via product page

Caption: Drug release and absorption mechanism from a reservoir IVR.

Conclusion
The development of etonogestrel-releasing intravaginal rings requires a multidisciplinary

approach, integrating polymer science, pharmaceutical technology, and analytical chemistry.

The protocols and data presented here provide a foundational guide for researchers and

developers in this field. Careful optimization of the formulation components, ring design, and
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manufacturing process is essential to achieve a safe, effective, and reliable long-acting

contraceptive product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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